Cas no 848440-16-4 (6,7-Quinazolinediol, 4-[(3-chloro-2-fluorophenyl)amino]-, 6-acetate)

• Product Name: 6,7-Quinazolinediol, 4-[(3-chloro-2-fluorophenyl)amino]-, 6-acetate
• CAS No: 848440-16-4
• MF: C₁₆H₁₁ClFN₃O₃
• MW: 347.728245973587
• CID: 2142787
• Update Time: 2023-11-18

6,7-Quinazolinediol, 4-[(3-chloro-2-fluorophenyl)amino]-, 6-acetate Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-fluorophenylamino)-7-hydroxyquinazolin-6-yl acetate
• CID 135975662
• 6,7-Quinazolinediol, 4-[(3-chloro-2-fluorophenyl)amino]-, 6-acetate

• Inchi： 1S/C16H11ClFN3O3/c1-8(22)24-14-5-9-12(6-13(14)23)19-7-20-16(9)21-11-4-2-3-10(17)15(11)18/h2-7,23H,1H3,(H,19,20,21)
• InChI Key： MGFXLGCVOWQMGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NC1C2C=C(C(=CC=2N=CN=1)O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Topological Polar Surface Area: 84.3

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 485.5±45.0 °C(Predicted)
• pka: 4.97±0.40(Predicted)